Cas no 25122-47-8 (Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)-)
25122-47-8 structure
Product Name:Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)-
CAS No:25122-47-8
MF:C26H34ClFO5
MW:480.996571063995
CID:267207
PubChem ID:21116706
Update Time:2025-04-19
Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)- Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)-
- (9xi,11beta,16beta)-21-Chloro-9-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl butyrate
- butanoic acid, (9xi,11beta,16beta)-21-chloro-9-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl ester
- EUMOSONE
- Q27284562
- Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11beta,16beta)-
- UNII-N51W309113
- (11.BETA.,16.BETA.)-21-CHLORO-9-FLUORO-11-HYDROXY-16-METHYL-17-(1-OXOBUTOXY)PREGNA-1,4-DIENE-3,20-DIONE
- [(8S, 9R, 10S, 11S, 13S, 14S, 16S, 17R)-17-(2-chloroacetyl)-9-fluoro-11-hydroxy-10, 13, 16-trimethyl-3-oxo-6, 7, 8, 11, 12, 14, 15, 16-octahydrocyclopenta[a]phenanthren-17-yl] butanoate
- 25122-47-8
- PREGNA-1,4-DIENE-3,20-DIONE, 21-CHLORO-9-FLUORO-11-HYDROXY-16-METHYL-17-(1-OXOBUTOXY)-, (11.BETA.,16.BETA.)-
- Clobetasol 17-butyrate
- ClobetasolButyrate
- N51W309113
- SCHEMBL565893
-
- Inchi: 1S/C26H34ClFO5/c1-5-6-22(32)33-26(21(31)14-27)15(2)11-19-18-8-7-16-12-17(29)9-10-23(16,3)25(18,28)20(30)13-24(19,26)4/h9-10,12,15,18-20,30H,5-8,11,13-14H2,1-4H3/t15-,18-,19-,20-,23-,24-,25-,26-/m0/s1
- InChI Key: DERCOWNWEPPIHD-SOMXGXJRSA-N
- SMILES: ClCC([C@]1([C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)OC(CCC)=O)=O
Computed Properties
- Exact Mass: 480.20802
- Monoisotopic Mass: 480.2078800g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 945
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 80.67
Pregna-1,4-diene-3,20-dione,21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16b)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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